2-[(3-cyano-2-pyridinyl)thio]-N-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)acetamide
Overview
Description
Synthesis Analysis
The synthesis of derivatives similar to the target compound involves complex reactions to link pyridinyl and benzimidazole moieties through a thioacetamide linkage. A notable example is the synthesis of K-604, a compound with a pyridylacetamide head and benzimidazole tail connected by a piperazine unit, resulting in enhanced aqueous solubility and oral absorption, signifying the importance of linker optimization in such molecules (Shibuya et al., 2018).
Molecular Structure Analysis
The molecular structure of compounds in this class is characterized by the presence of a central acetamide linker connecting aromatic systems with nitrogen and sulfur heteroatoms, playing a critical role in their chemical behavior and biological activity. The structural confirmation is typically achieved through NMR, FTIR, and sometimes X-ray crystallography, highlighting the intricate arrangement of atoms and the spatial geometry crucial for their function (Duran & Canbaz, 2013).
Chemical Reactions and Properties
These compounds undergo various chemical reactions, including cyclization, leading to the formation of diverse heterocyclic structures. For example, cyclization reactions involving thioacetamide derivatives can result in the formation of pyridin-2(1H)-ones, showcasing the chemical versatility and reactivity of these molecules (Savchenko et al., 2020).
Physical Properties Analysis
The physical properties, such as solubility, melting point, and stability, are influenced by the molecular structure. For instance, the introduction of a piperazine unit in K-604 markedly enhanced its aqueous solubility, an essential factor for oral bioavailability (Shibuya et al., 2018).
Chemical Properties Analysis
The chemical properties, including reactivity with various reagents, pKa values, and potential for undergoing redox reactions, are crucial for understanding the compound's behavior in biological systems. For example, the determination of pKa values for benzothiazole-2-yl acetamide derivatives helps predict their protonation states under physiological conditions, affecting their interaction with biological targets (Duran & Canbaz, 2013).
Scientific Research Applications
Insecticidal Properties
A study by Fadda et al. (2017) explored the synthesis of various heterocycles incorporating a thiadiazole moiety, derived from a precursor similar to 2-[(3-cyano-2-pyridinyl)thio]-N-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)acetamide. These compounds were tested as insecticidal agents against the cotton leafworm, Spodoptera littoralis, demonstrating potential applications in pest control (Fadda et al., 2017).
Antimicrobial Activity
Bondock et al. (2008) researched the antimicrobial properties of new heterocycles based on a compound structurally related to 2-[(3-cyano-2-pyridinyl)thio]-N-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)acetamide. These synthesized compounds exhibited significant antimicrobial activities, highlighting their potential in medical and pharmaceutical applications (Bondock et al., 2008).
Antitumor Properties
Albratty et al. (2017) synthesized novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives from a compound structurally similar to 2-[(3-cyano-2-pyridinyl)thio]-N-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)acetamide. These compounds were evaluated for their antitumor activity, with some showing promising inhibitory effects on different cancer cell lines (Albratty et al., 2017).
Synthesis of Diverse Heterocyclic Compounds
Research by Schmeyers and Kaupp (2002) involved the use of thioureido-acetamides, closely related to 2-[(3-cyano-2-pyridinyl)thio]-N-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)acetamide, for synthesizing various heterocyclic compounds. These syntheses contribute to the development of new chemical entities with potential applications in different scientific fields (Schmeyers & Kaupp, 2002).
properties
IUPAC Name |
2-(3-cyanopyridin-2-yl)sulfanyl-N-(1,3-dimethyl-2-oxobenzimidazol-5-yl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N5O2S/c1-21-13-6-5-12(8-14(13)22(2)17(21)24)20-15(23)10-25-16-11(9-18)4-3-7-19-16/h3-8H,10H2,1-2H3,(H,20,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVVBZYSMIZVDEC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2)NC(=O)CSC3=C(C=CC=N3)C#N)N(C1=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N5O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(3-cyanopyridin-2-yl)sulfanyl]-N-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)acetamide |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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